Cas no 7288-28-0 (O,O′-Bis(trimethylsilyl)thymine)

• Product Name: O,O′-Bis(trimethylsilyl)thymine
• CAS No: 7288-28-0
• MF: C₁₁H₂₂N₂O₂Si₂
• MW: 270.475584506989
• CID: 563032
• PubChem ID: 24849905
• Update Time: 2025-08-05

O,O′-Bis(trimethylsilyl)thymine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-methyl-2,4-bis[(trimethylsilyl)oxy]-
• O,O′-Bis(trimethylsilyl)thymine
• O,O-Bis(Trimethylsilyl)Thymin
• O,O'-Bis(trimethylsilyl)thymine
• trimethyl-(5-methyl-2-trimethylsilyloxypyrimidin-4-yl)oxysilane
• 0,0-Bis (trimethylsilyl)thymine
• O,O'-bis-TMS-thymine

• Inchi： 1S/C11H22N2O2Si2/c1-9-8-12-11(15-17(5,6)7)13-10(9)14-16(2,3)4/h8H,1-7H3
• InChI Key： DRNUNECHVNIYHQ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC1C(C)=CN=C(N=1)O[Si](C)(C)C

Computed Properties

• Exact Mass: 270.12200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 73-75 °C (lit.)
• Boiling Point: 127-130 °C/18 mmHg(lit.)
• PSA: 44.24000
• LogP: 3.21240
• Solubility: Not determined

O,O′-Bis(trimethylsilyl)thymine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• TSCA：No
• Risk Phrases：R36/37/38